2-Chloro-5-ethynyl-1,3-difluorobenzene

• IUPAC Name: 2-chloro-5-ethynyl-1,3-difluorobenzene
• InChI: InChI=1S/C8H3ClF2/c1-2-5-3-6(10)8(9)7(11)4-5/h1,3-4H
• InChI Key: WAEFVVJPHTWNAT-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=C(C(=C1)F)Cl)F
• Molecular Formula: C8H3ClF2
• Molecular Weight: 172.56 g/mol

Description

“2-Chloro-5-ethynyl-1,3-difluorobenzene” is a chemical compound with the molecular formula C8H3ClF2. It is a derivative of benzene, which is a type of aromatic hydrocarbon. The compound contains a benzene ring with two fluorine atoms, one chlorine atom, and an ethynyl group attached to it.

Molecular Structure Analysis

The molecular structure of “2-Chloro-5-ethynyl-1,3-difluorobenzene” consists of a benzene ring with two fluorine atoms at the 1 and 3 positions, a chlorine atom at the 2 position, and an ethynyl group at the 5 position. The presence of these substituents on the benzene ring can significantly influence the compound’s chemical properties and reactivity.

Chemical Reactions Analysis

As an aromatic compound, “2-Chloro-5-ethynyl-1,3-difluorobenzene” can undergo various types of reactions, including electrophilic aromatic substitution. The presence of the electron-withdrawing fluorine atoms and the electron-donating ethynyl group can influence the compound’s reactivity in these reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Chloro-5-ethynyl-1,3-difluorobenzene” would be influenced by its molecular structure. For example, the compound’s polarity would be affected by the presence of the polar C-F, C-Cl, and C-C bonds. The compound’s boiling and melting points, density, and other physical properties would depend on the strength of the intermolecular forces present.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

2-Chloro-5-ethynyl-1,3-difluorobenzene serves as a valuable precursor in organic synthesis. Researchers have explored its utility in various reactions due to its unique structure. For instance:

• Aryne Formation : The compound can be used to generate arynes (highly reactive intermediates) through deprotonation of the acetylene group. .
• .

Mechanism of Action

The mechanism of action of “2-Chloro-5-ethynyl-1,3-difluorobenzene” in chemical reactions would depend on the specific reaction involved. For instance, in an electrophilic aromatic substitution reaction, the compound could act as a nucleophile, reacting with an electrophile to form a sigma-bond and generate a positively charged intermediate.

Safety and Hazards

“2-Chloro-5-ethynyl-1,3-difluorobenzene” is classified as a dangerous substance. It is flammable and can cause skin and eye irritation, as well as respiratory irritation. Proper safety precautions should be taken when handling this compound, including the use of personal protective equipment and adequate ventilation.

Future Directions

The future directions for research on “2-Chloro-5-ethynyl-1,3-difluorobenzene” could include further studies on its synthesis, reactivity, and potential applications. For instance, the compound could be investigated as a potential intermediate in the synthesis of other fluorinated organic compounds. Additionally, its reactivity in various types of chemical reactions could be explored in more detail.